Cas no 62476-84-0 (Guanidine,N,N'''-1,3-propanediylbis-)

• Product Name: Guanidine,N,N'''-1,3-propanediylbis-
• CAS No: 62476-84-0
• MF: C₅H₁₄N₆
• MW: 158.204859256744
• CID: 510216
• PubChem ID: 6453661
• Update Time: 2025-04-19

Guanidine,N,N'''-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N,N'''-1,3-propanediylbis-
• 2-[3-(diaminomethylideneamino)propyl]guanidine
• N-(3-GUANIDINOPROPYL)GUANIDINE
• 1-(3-carbamimidamidopropyl)guanidine
• 1,1'-(propane-1,3-diyl)diguanidine
• 1,3-Diguanidino-propan
• AC1O57UR
• AG-G-29490
• CTK5B5156
• EINECS 263-565-4
• N,N'''-Propandiyl-di-guanidin
• N,N'''-Propane-1,3-diylbis(guanidine)
• N,N'''-propanediyl-di-guanidine
• OR30503
• Trimethylen-diguanidin

• Inchi： 1S/C5H14N6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2,(H4,6,7,10)(H4,8,9,11)
• InChI Key： MSPDCJMYQNYOSY-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N)/CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 158.12822
• Monoisotopic Mass: 158.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 123.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines